Cas no 341967-63-3 (Methyl 4-2,6-dinitro-4-(trifluoromethyl)phenoxybenzenecarboxylate)

• Product Name: Methyl 4-2,6-dinitro-4-(trifluoromethyl)phenoxybenzenecarboxylate
• CAS No: 341967-63-3
• MF: C₁₅H₉F₃N₂O₇
• MW: 386.236374616623
• CID: 4649148
• PubChem ID: 2782950
• Update Time: 2025-06-14

Methyl 4-2,6-dinitro-4-(trifluoromethyl)phenoxybenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-2,6-dinitro-4-(trifluoromethyl)phenoxybenzenecarboxylate
• Bionet1_003361
• 341967-63-3
• Methyl 4-[2,6-dinitro-4-(trifluoromethyl)phenoxy]benzenecarboxylate
• AKOS005075673
• DTXSID201195749
• MFCD01568619
• methyl 4-[2,6-dinitro-4-(trifluoromethyl)phenoxy]benzoate
• methyl4-[2,6-dinitro-4-(trifluoromethyl)phenoxy]benzoate
• Methyl 4-(2,6-dinitro-4-(trifluoromethyl)phenoxy)benzoate
• CS-0366247
• 10N-024
• HMS578E03

• Inchi： 1S/C15H9F3N2O7/c1-26-14(21)8-2-4-10(5-3-8)27-13-11(19(22)23)6-9(15(16,17)18)7-12(13)20(24)25/h2-7H,1H3
• InChI Key： YZDMUDGVBSGEDN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)[N+](=O)[O-])OC1C=CC(C(=O)OC)=CC=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 386.03618512g/mol
• Monoisotopic Mass: 386.03618512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Melting Point: 127-129°C

Methyl 4-2,6-dinitro-4-(trifluoromethyl)phenoxybenzenecarboxylate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Methyl 4-2,6-dinitro-4-(trifluoromethyl)phenoxybenzenecarboxylate

Comprehensive Overview of Methyl 4-[2,6-dinitro-4-(trifluoromethyl)phenoxy]benzenecarboxylate (CAS No. 341967-63-3)

Methyl 4-[2,6-dinitro-4-(trifluoromethyl)phenoxy]benzenecarboxylate (CAS No. 341967-63-3) is a specialized organic compound with a unique molecular structure that combines nitro, trifluoromethyl, and ester functional groups. This compound has garnered significant attention in agrochemical and pharmaceutical research due to its potential applications in crop protection and bioactive molecule synthesis. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a subject of interest for modern pesticide formulations.

In recent years, the demand for nitroaromatic compounds like Methyl 4-[2,6-dinitro-4-(trifluoromethyl)phenoxy]benzenecarboxylate has surged, driven by the need for sustainable agricultural solutions. Researchers are exploring its role in developing next-generation herbicides with improved selectivity and environmental compatibility. The compound’s phenoxybenzoate backbone is structurally analogous to several commercial herbicides, which has led to investigations into its mode of action and efficacy against resistant weed species.

The synthesis of CAS No. 341967-63-3 typically involves multi-step organic reactions, including nitration and esterification. Advanced analytical techniques such as NMR, HPLC, and mass spectrometry are employed to ensure high purity and confirm its molecular identity. Given the growing emphasis on green chemistry, recent studies have focused on optimizing synthetic routes to minimize waste and improve yield—a topic frequently searched in academic and industrial forums.

From an environmental perspective, the degradation pathways and ecotoxicological profile of Methyl 4-[2,6-dinitro-4-(trifluoromethyl)phenoxy]benzenecarboxylate are critical areas of study. Regulatory agencies and researchers are increasingly scrutinizing the persistence and bioaccumulation potential of such compounds, aligning with global trends toward safer agrochemicals. This aligns with popular search queries like "eco-friendly herbicides" and "degradation of nitroaromatics."

In the pharmaceutical domain, derivatives of 341967-63-3 have shown promise as intermediates for drug discovery. The trifluoromethyl group is a hallmark of many FDA-approved drugs due to its ability to modulate bioavailability and binding affinity. This has sparked interest in leveraging the compound’s scaffold for designing novel enzyme inhibitors or antimicrobial agents—a hot topic in medicinal chemistry circles.

Handling and storage recommendations for Methyl 4-[2,6-dinitro-4-(trifluoromethyl)phenoxy]benzenecarboxylate emphasize standard laboratory safety protocols. While not classified as hazardous under typical conditions, proper ventilation and personal protective equipment (PPE) are advised during experimental use. These precautions resonate with frequently searched terms like "chemical safety best practices" and "lab handling guidelines."

Market-wise, the compound’s niche applications have led to limited commercial availability, often supplied by specialty chemical manufacturers. Pricing and sourcing details are commonly sought after by researchers, reflecting searches such as "buy CAS 341967-63-3" or "suppliers of phenoxybenzoate derivatives." Its potential scalability remains a topic of discussion in industry reports.

Future research directions for CAS No. 341967-63-3 may explore its utility in material science, such as polymer additives or photoactive materials, given its aromatic nitro groups. Interdisciplinary collaborations could unlock innovative applications beyond traditional agrochemical uses, addressing broader sustainability goals—a trend mirrored in rising search volumes for "multifunctional organic compounds."